Cas no 15568-86-2 (1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-)

1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- structure
15568-86-2 structure
Product Name:1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
CAS No:15568-86-2
MF:C9H12O5
MW:200.188583374023
CID:1080996
PubChem ID:5323723
Update Time:2025-04-20

1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
    • 5-(ethoxyMethylene)-2,2-diMethyl-1,3-dioxane-4,6-dione
    • 2,2-dimethyl-5-ethoxymethylene-1,3-dioxane-4,6-dione
    • 5-(ethoxymethylene)-2,2-dimethyl-1,3-dioxan-4,6-dione
    • 5-(ethoxymethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 5-ethoxymethylene-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 5-ethoxymethylene-2,2-dimethyl-4,6-dioxo-1,3-dioxane
    • isopropylidene ethoxymethylenemalonate
    • DTXSID90415826
    • SY275056
    • MFCD00085029
    • 5-ethoxymethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
    • SCHEMBL2062684
    • VRWNGTZFEHJVFT-UHFFFAOYSA-N
    • 15568-86-2
    • CS-0130791
    • DA-16715
    • InChI=1/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H
    • A883631
    • Inchi: 1S/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H3
    • InChI Key: VRWNGTZFEHJVFT-UHFFFAOYSA-N
    • SMILES: O1C(/C(=C\OCC)/C(=O)OC1(C)C)=O

Computed Properties

  • Exact Mass: 200.06800
  • Monoisotopic Mass: 200.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83000
  • LogP: 0.74290

1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Pricemore >>

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